Cas no 1354214-42-8 ((1S,4R)-bicyclo2.2.1heptane-2-sulfonyl chloride)

• Product Name: (1S,4R)-bicyclo2.2.1heptane-2-sulfonyl chloride
• CAS No: 1354214-42-8
• MF: C₇H₁₁ClO₂S
• MW: 194.679040193558
• MDL: MFCD19200715
• CID: 5169246
• PubChem ID: 55279921
• Update Time: 2025-07-17

(1S,4R)-bicyclo2.2.1heptane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-sulfonyl chloride, (1R,4S)-rel-
• (1S,4R)-bicyclo2.2.1heptane-2-sulfonyl chloride

• MDL： MFCD19200715
• Inchi： 1S/C7H11ClO2S/c8-11(9,10)7-4-5-1-2-6(7)3-5/h5-7H,1-4H2/t5-,6+,7?/m0/s1
• InChI Key： LUQXFQXMGLMKEQ-GFCOJPQKSA-N
• SMILES： [C@]12([H])C[C@]([H])(CC1)CC2S(Cl)(=O)=O

Additional information on (1S,4R)-bicyclo2.2.1heptane-2-sulfonyl chloride

Introduction to (1S,4R)-bicyclo2.2.1heptane-2-sulfonyl chloride (CAS No. 1354214-42-8)

(1S,4R)-bicyclo2.2.1heptane-2-sulfonyl chloride, with the CAS number 1354214-42-8, is a specialized compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a derivative of bicyclo2.2.1heptane, a seven-membered ring system with a unique bridged structure that imparts distinct chemical properties and reactivity patterns.

The sulfonyl chloride functional group in (1S,4R)-bicyclo2.2.1heptane-2-sulfonyl chloride makes it an excellent reagent for the formation of sulfonamide and sulfonate derivatives. The reactivity of this group is well-documented in the literature, and it has been utilized in various synthetic transformations to introduce the sulfonyl functionality into target molecules with high efficiency and selectivity.

The stereochemistry of (1S,4R)-bicyclo2.2.1heptane-2-sulfonyl chloride is a critical aspect of its utility in organic synthesis. The (1S,4R) configuration ensures that the compound can participate in stereoselective reactions, which are essential for the synthesis of chiral molecules with specific biological activities. This property has made it particularly valuable in the development of pharmaceuticals and other bioactive compounds where stereochemistry plays a crucial role in determining biological efficacy and safety.

In recent years, (1S,4R)-bicyclo2.2.1heptane-2-sulfonyl chloride has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as an intermediate in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of bicyclo2.2.1heptane-based compounds that exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond antiviral applications, (1S,4R)-bicyclo2.2.1heptane-2-sulfonyl chloride has also shown promise in the development of anti-inflammatory drugs. A research team from the University of California demonstrated that derivatives of this compound could effectively inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic versatility of (1S,4R)-bicyclo2.2.1heptane-2-sulfonyl chloride extends to its use in combinatorial chemistry and high-throughput screening (HTS) platforms. Its ability to form diverse sulfonamide derivatives rapidly and efficiently makes it an attractive reagent for generating large libraries of compounds for drug discovery programs. This approach has been leveraged by pharmaceutical companies to identify lead compounds with novel mechanisms of action against various disease targets.

In addition to its synthetic applications, (1S,4R)-bicyclo2.2.1heptane-2-sulfonyl chloride has been investigated for its physical and chemical properties to optimize its use in industrial processes. Studies have focused on improving its stability under different reaction conditions and enhancing its solubility in various solvents to facilitate large-scale synthesis and purification.

The environmental impact of (1S,4R)-bicyclo2.2.1heptane-2-sulfonyl chloride is another important consideration in its industrial application. Recent research has explored green chemistry approaches to minimize waste generation and reduce the environmental footprint associated with its production and use. For example, a study published in Green Chemistry described a novel catalytic method for the synthesis of this compound using renewable feedstocks and environmentally benign solvents.

In conclusion, (1S,4R)-bicyclo2.2.1heptane-2-sulfonyl chloride (CAS No. 1354214-42-8) is a versatile compound with significant potential in organic synthesis and medicinal chemistry. Its unique stereochemistry and reactivity make it an invaluable reagent for the development of novel pharmaceuticals and other bioactive compounds. Ongoing research continues to uncover new applications and improve its synthetic methods, further solidifying its importance in modern chemical research.